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Compound of Interest

Compound Name:
N-Boc-2-(3'-Chlorophenyl)-L-

glycine

CAS No.: 1217643-80-5

Cat. No.: B1278082

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of N-Boc-2-
(3'-Chlorophenyl)-L-glycine, a valuable building block in medicinal chemistry and drug

development. The synthesis is presented as a two-step process, commencing with the

formation of the core amino acid, 2-(3'-chlorophenyl)glycine, via the Strecker synthesis,

followed by the protection of the amino group with a tert-butyloxycarbonyl (Boc) group. This

guide details the experimental protocols, presents quantitative data in a structured format, and

includes a visual representation of the synthetic workflow.

I. Overall Synthesis Workflow
The synthesis of N-Boc-2-(3'-Chlorophenyl)-L-glycine is typically achieved in two sequential

steps:

Strecker Synthesis of 2-(3'-Chlorophenyl)glycine: This classical method for amino acid

synthesis involves a one-pot reaction between an aldehyde (3-chlorobenzaldehyde), a
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cyanide source (e.g., sodium cyanide), and an ammonia source (e.g., ammonium

hydrogencarbonate). The reaction proceeds through an α-aminonitrile intermediate, which is

subsequently hydrolyzed to yield the desired amino acid.

N-Boc Protection: The amino group of the synthesized 2-(3'-chlorophenyl)glycine is then

protected with a tert-butyloxycarbonyl (Boc) group. This is a standard procedure in peptide

synthesis and organic chemistry, typically employing di-tert-butyl dicarbonate ((Boc)₂O)

under basic conditions.

The overall transformation is illustrated in the workflow diagram below.
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Figure 1: Overall workflow for the synthesis of N-Boc-2-(3'-Chlorophenyl)-L-glycine.
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II. Quantitative Data Summary
The following tables summarize the reactants, reagents, and conditions for the two key steps in

the synthesis. The data is compiled from analogous procedures for similar compounds.

Table 1: Strecker Synthesis of 2-(3'-Chlorophenyl)glycine

Reactant/Reagent Molecular Formula
Molar Mass ( g/mol
)

Molar Equivalents

3-

Chlorobenzaldehyde
C₇H₅ClO 140.57 1.0

Ammonium

Hydrogencarbonate
CH₅NO₃ 79.06 ~1.2

Sodium Cyanide NaCN 49.01 ~1.5

Sodium Hydroxide (for

hydrolysis)
NaOH 40.00 Excess

Sulfuric Acid (for

neutralization)
H₂SO₄ 98.08 As needed

Table 2: N-Boc Protection of 2-(3'-Chlorophenyl)glycine
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Reactant/Reagent Molecular Formula
Molar Mass ( g/mol
)

Molar Equivalents

2-(3'-

Chlorophenyl)glycine
C₈H₈ClNO₂ 185.61 1.0

Di-tert-butyl

dicarbonate ((Boc)₂O)
C₁₀H₁₈O₅ 218.25 1.1 - 1.2

Triethylamine (TEA) C₆H₁₅N 101.19 1.5 - 2.2

OR Sodium Hydroxide NaOH 40.00 ~2.0

Dioxane C₄H₈O₂ 88.11 Solvent

Water H₂O 18.02 Solvent

III. Experimental Protocols
Protocol 1: Synthesis of 2-(3'-Chlorophenyl)glycine
(Strecker Synthesis)
This protocol is adapted from a general procedure for the synthesis of chlorophenylglycine

derivatives.[1]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 3-chlorobenzaldehyde, ammonium hydrogencarbonate (1.2 eq.), and

sodium cyanide (1.5 eq.) in a 1:1 mixture of methanol and water.

Reaction: Stir the mixture at 65-70 °C for 5 hours.

Hydrolysis: Concentrate the solution under reduced pressure. Transfer the residue to an

autoclave, add a 45% aqueous solution of sodium hydroxide, and reflux for 4 hours at 120

°C.

Workup and Isolation: Cool the reaction mixture and add activated carbon. Stir for 10

minutes and then filter. Adjust the pH of the filtrate to 7-8 with a 50% sulfuric acid solution to

precipitate the product.
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Purification: Filter the precipitate, wash with water, and dry to obtain 2-(3'-

chlorophenyl)glycine.

Protocol 2: N-Boc Protection of 2-(3'-
Chlorophenyl)glycine
This is a general and robust procedure for the N-Boc protection of amino acids.[2][3][4]

Dissolution: Dissolve 2-(3'-chlorophenyl)glycine (1.0 eq.) and a base such as triethylamine

(1.5 eq.) or sodium hydroxide (~2.0 eq) in a 1:1 (v/v) mixture of dioxane and water.[2][3]

Addition of (Boc)₂O: At room temperature, add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq.) to

the stirred solution.[2] In some protocols, (Boc)₂O is added in batches over several hours.[3]

[4]

Reaction: Stir the mixture for 2-4 hours. The reaction progress can be monitored by Thin

Layer Chromatography (TLC).

Extraction of By-product: Dilute the mixture with water and extract twice with an organic

solvent such as ethyl acetate or n-hexane to remove the oxime by-product and other

impurities.[2][3]

Acidification and Product Extraction: Cool the aqueous layer in an ice bath and acidify to pH

3 with a 5% citric acid solution or 3M hydrochloric acid.[2][3] Immediately extract the product

three times with ethyl acetate or dioxane.[2][3]

Isolation and Purification: Combine the organic layers, wash with brine until neutral, and dry

over anhydrous sodium sulfate.[3] Filter and concentrate the solution under reduced

pressure to yield the crude N-Boc-2-(3'-Chlorophenyl)-L-glycine. The product can be

further purified by recrystallization from a suitable solvent system (e.g., n-hexane).[3]

IV. Logical Relationships and Signaling Pathways
The logical progression of the synthesis is straightforward, with the product of the first reaction

serving as the starting material for the second. The key chemical transformations are the

formation of the amino acid backbone from an aldehyde and the subsequent protection of the

newly introduced amino group.
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Figure 2: Logical flow of the synthesis of N-Boc-2-(3'-Chlorophenyl)-L-glycine.

This technical guide provides a foundational understanding and practical protocols for the

synthesis of N-Boc-2-(3'-Chlorophenyl)-L-glycine. Researchers should note that optimization

of reaction conditions may be necessary to achieve desired yields and purity for specific

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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